N-(4-ethoxybenzenesulfonyl)benzamide

• IUPAC Name: N-(4-ethoxyphenyl)sulfonylbenzamide
• InChI: InChI=1S/C15H15NO4S/c1-2-20-13-8-10-14(11-9-13)21(18,19)16-15(17)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H,16,17)
• InChI Key: JZUWMRHTBHLOON-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC(=O)C2=CC=CC=C2
• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol
• Solubility: >45.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 708290-01-1

Description

“N-(4-ethoxybenzenesulfonyl)benzamide” is a synthetic compound with a molecular weight of 305.35. It is also known as AEBSF and is commonly used as a protease inhibitor in scientific experiments.

Synthesis Analysis

The synthesis of benzamides, including “this compound”, can be achieved through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation. The reaction yields and product stability are significantly affected by the identity of the diamine and anhydride substituents.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C15H15NO4S/c1-2-20-13-8-10-14 (11-9-13)21 (18,19)16-15 (17)12-6-4-3-5-7-12/h3-11H,2H2,1H3, (H,16,17). This code provides a detailed description of the molecule’s structure.

Physical and Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature.

Scientific Research Applications

1. Cancer Imaging and Diagnosis

N-(4-ethoxybenzenesulfonyl)benzamide derivatives have shown potential in cancer imaging and diagnosis. For instance, a study found that N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) accumulates in most breast tumors in vivo, suggesting its use in visualizing primary breast tumors through sigma receptor scintigraphy (Caveliers et al., 2002).

2. Antispasmodic and Antihypoxic Properties

Benzamides, including this compound derivatives, have been studied for their antispasmodic and antihypoxic properties. A study by Bakibaev et al. (1994) synthesized and evaluated N-substituted benzamides, highlighting their potential therapeutic applications in antispasmodic treatments (Bakibaev et al., 1994).

3. Antimicrobial and Antioxidant Activities

Novel benzamide derivatives from endophytic Streptomyces sp. have been identified for their antimicrobial and antioxidant activities. This includes compounds related to this compound, which may offer new avenues in antimicrobial treatments (Yang et al., 2015).

4. Corrosion Inhibition

Research has also explored the use of N-phenyl-benzamides, closely related to this compound, in corrosion inhibition studies. These compounds have shown effectiveness in preventing acidic corrosion of mild steel, indicating their potential in industrial applications (Mishra et al., 2018).

5. Anticancer Activity

Benzamide derivatives have been synthesized and evaluated for their potential anticancer activity. This includes studies on compounds similar to this compound, providing insights into their therapeutic potential against various cancer cell lines (Ravinaik et al., 2021).

Safety and Hazards

The safety information for “N-(4-ethoxybenzenesulfonyl)benzamide” includes several hazard statements: H302, H315, H319, H335. These indicate that the compound is harmful if swallowed and may cause respiratory irritation.